2-methoxypropan-1-ol

Specification

• CAS No.: 1589-47-5
• Molecular Formula: C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: 2-methoxypropan-1-ol
• Standard InChI: InChI=1S/C4H10O2/c1-4(3-5)6-2/h4-5H,3H2,1-2H3
• Standard InChI Key: YTTFFPATQICAQN-UHFFFAOYSA-N
• SMILES: CC(CO)OC
• Canonical SMILES: CC(CO)OC
• Boiling Point: 130.0 °C; 130 °C; 248°F

Introduction

Physical and Chemical Properties

2-Methoxypropan-1-ol is a colorless liquid with a mild, ether-like odor. It is miscible with water and soluble in common organic solvents, making it valuable for various industrial applications. The following table summarizes the key physical and chemical properties of the compound:

Property	Value
Molecular Weight	90.12 g/mol
Physical State (20°C)	Colorless to light yellow clear liquid
Melting Point	-84.2°C (estimate)
Boiling Point	102.34°C (rough estimate) / 130°C
Density	0.9380 / 0.94
Refractive Index	1.4070
Flash Point	41°C
Solubility in Water	Completely miscible
pKa	14.44±0.10 (Predicted)
The compound's complete miscibility with water, combined with its solvent properties for both polar and non-polar substances, contributes to its utility in industrial formulations. Its relatively high boiling point and low volatility make it suitable for applications requiring thermal stability.

Synthesis Methods

Laboratory Synthesis

The synthesis of 2-methoxypropan-1-ol can be achieved through several routes. One documented method involves the reduction of (R)-(+)-2-methoxypropionic acid using borane/dimethyl sulfide complex:
Under argon at 0°C, borane/dimethyl sulfide complex (8.39 mmol, 1.8 eq.) is added dropwise to a solution of (R)-(+)-2-methoxypropionic acid (4.66 mmol) in dichloromethane (10 mL). The reaction mixture is stirred at room temperature overnight, followed by dropwise addition of aqueous sodium hydroxide solution (2M). After phase separation and extraction with dichloromethane, the combined organic phases are dried with sodium sulfate, filtered, concentrated under reduced pressure, and dried to yield the product (490 mg, quantitative yield).
The product identity can be confirmed by ¹H-NMR analysis (400 MHz, DMSO-d6): δ [ppm]=4.55 (t, 1H), 3.40-3.31 (m, 1H), 3.30-3.20 (m, 2H), 3.24 (s, 3H), 1.02 (d, 3H).

Industrial Production

Industrial production of 2-methoxypropan-1-ol typically involves the reaction of propylene oxide with methanol in the presence of a catalyst. The process generally requires:

• Maintaining a temperature range of 50-100°C

• Pressure of 1-5 atmospheres

• Using a large excess of methanol to ensure high selectivity

• Purification through distillation to separate the product from by-products
  Another documented industrial method involves the reaction of propylene oxide in the presence of ex situ H₂O₂ as an oxidizing agent, performed in a round-bottom glass reactor with TS-1 catalyst, methanol, and propylene, followed by heating at 60°C.

Chemical Reactions and Reactivity

2-Methoxypropan-1-ol can participate in various chemical reactions due to its functional groups:

Oxidation Reactions

The primary alcohol group can be oxidized to form 2-methoxypropionic acid using appropriate oxidizing agents.

Substitution Reactions

The compound can undergo nucleophilic substitution reactions to form various ethers and esters. Common reagents for these transformations include alkyl halides and acid chlorides.

Hydrogen Bonding

The hydroxyl group in 2-methoxypropan-1-ol can form hydrogen bonds with water and other polar molecules, explaining its high solubility in water and polar solvents.

Industrial and Research Applications

2-Methoxypropan-1-ol has found numerous applications across various industries due to its solvent properties and chemical characteristics:

Coating Industry

The compound is widely used as a solvent in paints, varnishes, and coatings due to its ability to dissolve a variety of substances.

Printing Industry

It serves as a component in ink formulations, enhancing their flow properties and drying characteristics.

Cleaning Products

The compound is utilized in various cleaning formulations due to its good wetting properties and ability to enhance the solubility of other substances.

Research Applications

In scientific research, 2-methoxypropan-1-ol is used for:

• Analysis of volatile organic compounds in cigarette packaging materials by SPME-GC/MS

• Parameter sensitivity studies in prenatal toxicity research with substances classified as developmental toxicants

Consumer Products

The compound is found in various consumer products including:

• Home maintenance products

• Commercial/institutional products

• Pet care products

Parameter	Value	Species
Oral LD50	5710 mg/kg	Rat
Initial Threshold Screening Level (ITSL)	660 μg/m³	-

Environmental Impact

Mobility in Soil

Using a structure estimation method based on molecular connectivity indices, the Koc (soil organic carbon-water partitioning coefficient) of 2-methoxypropan-1-ol is estimated to be 1.0. This low value indicates that the compound is expected to have very high mobility in soil.

Regulatory Status

2-Methoxypropan-1-ol is subject to various regulatory frameworks globally:

Transportation Classification

Parameter	Classification
UN Number	UN1993
Hazard Class	3 (Flammable liquids)
Packing Group	III

Inventory Status

The compound is listed on various chemical inventories including:

• Toxic Substances Control Act (TSCA) Inventory (United States)

• European Inventory of Existing Commercial Chemical Substances (EINECS)

• Domestic Substances List (DSL) of Canada

Workplace Exposure

Methods have been developed for determining 2-methoxypropan-1-ol concentrations in workplace air, reflecting regulatory concerns about occupational exposure.